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Isononyl Alcohol in Automotive Interiors

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isononyl alcohol

CAS No.: 2430-22-0

Cat. No.: S602932

Isononyl alcohol (INA) is a C9 branched-chain alcohol that serves primarily as a chemical intermediate in
the production of high-molecular-weight plasticizers, most notably Diisononyl Phthalate (DINP) and
Diisononyl Adipate (DINA) [1] [2]. These plasticizers are essential for manufacturing flexible, durable, and

safe plastic components used in automotive interiors [1].

The table below summarizes its key functions and the resulting material properties:

Application in Automotive

Function . Key Material Properties Achieved
Interiors

Primary: Dashboard & Interior Trims: Flexibility & Durability: Imparts necessary

Plasticizer Used in PVC for dashboards, door pliability to PVC, allowing it to be molded

Production [1] [2] panels, and other interior trims [1].  into complex shapes [1].

Seat Coverings & Upholstery: Heat & UV Resistance: Ensures
Used in synthetic leather and components do not become brittle or sticky
fabric coatings [1]. under high temperatures or prolonged sun

exposure [1].

Wire & Cable Insulation: Applied  Aesthetic Quality: Helps maintain the

in insulating materials for in- surface finish and color of interior parts over
vehicle electrical systems [1]. time [1].
Secondary: Other  Coatings: Can be used in the Lightweighting: Contributes to the
Applications production of coatings that provide production of lightweight plastic
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Application in Automotive

Function . Key Material Properties Achieved
Interiors
adhesion and weathering components, aiding in overall vehicle fuel
resistance [1]. efficiency [1].

General Safety and Handling Protocol

While the search results do not include protocols for application testing, they do provide essential safety
information for handling INA in a laboratory or industrial setting [3]. The following workflow and protocol

summarize the key personal safety and environmental measures.
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2. Eye Contact
Rinse with plenty of water for several minutes.
Remove contact lenses if possible.
Seek medical attention.

4. Ingestion
Rinse mouth.
Drink water with activated charcoal slurry.
Seek medical attention.

Start: Handle Isononyl Alcohol

1. Skin Contact
Remove contaminated clothing.
R p.

inse and wash skin with water and soa|

3. Inhalation
Move to fresh air.
Provide artificial respiration if needed.

Wear Appropriate PPE Work in Well-Ventilated Area

Spill Response

[Collect liquid in sealable comainers)

;

[Absorb residue with sand or inert absorbemJ

:

[Dispose according to local regulalions)

Click to download full resolution via product page

Personal Protective Equipment (PPE)

e EyelFace Protection: Tightly fitting safety goggles with side-shields [3].

¢ Skin Protection: Wear fire-resistant, impervious clothing and chemical-impermeable gloves
(inspected prior to use) [3].

¢ Respiratory Protection: In conditions where adequate ventilation is not possible and exposure limits
are exceeded, use a full-face respirator [3].

Spill and Disposal Procedures

e Containment: Avoid dust formation and prevent material from entering drains or the environment [3].
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e Clean-up: Collect leaking liquid in sealable containers. Absorb the remaining liquid with sand or an
inert absorbent [3].

¢ Disposal: Dispose of collected material at a licensed chemical destruction plant or via controlled
incineration. Do not contaminate water sources [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.smolecule.com/products/s602932?utm_src=pdf-custom-synthesis
https://www.researchandmarkets.com/reports/5302006/isononyl-alcohol-global-strategic-business
https://c4-chemicals.evonik.com/en/Products/isononanol-ina-167924.html
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.smolecule.com/products/b602932#isononyl-alcohol-in-automotive-interiors
https://www.smolecule.com/products/b602932#isononyl-alcohol-in-automotive-interiors
https://www.smolecule.com/products/b602932#isononyl-alcohol-in-automotive-interiors
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s602932?utm_src=pdf-bulk
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

